Cas no 5467-18-5 (Benzamide, N,N-bis(2-hydroxyethyl)-3,5-dinitro-)

• Product name: Benzamide, N,N-bis(2-hydroxyethyl)-3,5-dinitro-
• CAS No: 5467-18-5
• MF: C₁₁H₁₃N₃O₇
• MW: 299.23682
• CID: 385728
• PubChem ID: 231272

Benzamide, N,N-bis(2-hydroxyethyl)-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N,N-bis(2-hydroxyethyl)-3,5-dinitro-
• NSC 27139
• 5467-18-5
• SCHEMBL11570711
• n,n-bis(2-hydroxyethyl)-3,5-dinitrobenzamide
• NSC27139
• DTXSID90969955
• NSC-27139

• Inchi： InChI=1S/C11H13N3O7/c15-3-1-12(2-4-16)11(17)8-5-9(13(18)19)7-10(6-8)14(20)21/h5-7,15-16H,1-4H2
• InChI Key： QCBILXDORALCKA-UHFFFAOYSA-N
• SMILES： C1=C(C=C(C=C1[N+](=O)[O-])[N+](=O)[O-])C(=O)N(CCO)CCO

Computed Properties

• Exact Mass: 299.07539
• Monoisotopic Mass: 299.07534976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 152Ų
• XLogP3: -0.3

Experimental Properties

• Density: 1.523±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (33 g/l) (25 º C),
• PSA: 147.05
• LogP: 0.97620